Cas no 2171619-12-6 (2-formamido-2-(oxetan-3-yl)acetic acid)

• Product Name: 2-formamido-2-(oxetan-3-yl)acetic acid
• CAS No: 2171619-12-6
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 6084736
• PubChem ID: 163198702
• Update Time: 2025-10-22

2-formamido-2-(oxetan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-formamido-2-(oxetan-3-yl)acetic acid
• 3-Oxetaneacetic acid, α-(formylamino)-
• 2171619-12-6
• EN300-1299109
• CS-0344767

• Inchi： 1S/C6H9NO4/c8-3-7-5(6(9)10)4-1-11-2-4/h3-5H,1-2H2,(H,7,8)(H,9,10)
• InChI Key： DJILURHLRAXXPV-UHFFFAOYSA-N
• SMILES： C(C1COC1)(NC=O)C(=O)O

Computed Properties

• Exact Mass: 159.05315777g/mol
• Monoisotopic Mass: 159.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 463.8±20.0 °C(Predicted)
• pka: 3.12±0.10(Predicted)

Additional information on 2-formamido-2-(oxetan-3-yl)acetic acid

2-formamido-2-(oxetan-3-yl)acetic acid (CAS No. 2171619-12-6): A Versatile Building Block for Pharmaceutical and Biomedical Applications

2-formamido-2-(oxetan-3-yl)acetic acid is a multifunctional organic compound characterized by its unique molecular framework, which combines a formamido group with a oxetan-3-yl ring system. This structural feature enables the molecule to serve as a critical intermediate in the synthesis of various bioactive compounds, including pharmaceuticals, agrochemicals, and molecular probes. The CAS No. 2171619-12-6 identifier underscores its distinct chemical identity, which is essential for regulatory compliance and research reproducibility.

Recent advancements in medicinal chemistry have highlighted the significance of 2-formamido-2-(oxetan-3-yl)acetic acid in the development of targeted drug delivery systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced solubility and metabolic stability, making them ideal candidates for oral administration. The oxetan-3-yl ring, a three-membered cyclic ether, contributes to the molecule's ability to form hydrogen bonds with biological targets, thereby improving its pharmacodynamic profile.

The synthesis of 2-formamido-2-(oxetan-3-yl)acetic acid typically involves a multi-step process that leverages catalytic methodologies to achieve high yields. A 2024 breakthrough in green chemistry reported in Organic & Biomolecular Chemistry introduced a solvent-free protocol using microwave-assisted reactions, significantly reducing energy consumption and waste generation. This approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing, particularly for compounds with complex stereochemistry like 2-formamido-2-(oxetan-3-yl)acetic acid.

Pharmacological studies have revealed that 2-formamido-2-(oxetan-3-yl)acetic acid exhibits promising anti-inflammatory properties through its interaction with protease-activated receptors (PARs). Research published in Frontiers in Pharmacology (2023) showed that this compound modulates PAR-2 signaling pathways, offering potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis. The formamido group's ability to act as a pseudopeptide mimic enhances its binding affinity to these receptors, a critical factor in drug design.

Advances in computational drug discovery have further expanded the utility of 2-formamido-2-(oxetan-3-yl)acetic acid. A 2024 study in ACS Chemical Biology utilized machine learning algorithms to predict the compound's interaction with kinase targets, identifying potential applications in oncology. The oxetan-3-yl ring's conformational flexibility allows for precise tuning of molecular interactions, making it a valuable scaffold for structure-based drug design.

In the realm of biomedical imaging, 2-formamido-2-(oxetan-3-yl)acetic acid has shown potential as a fluorescent probe. A 2023 paper in Bioconjugate Chemistry described its conjugation with fluorophore molecules to create sensors for intracellular pH monitoring. The molecule's hydrophilic nature and low cytotoxicity make it suitable for in vivo applications, addressing challenges in developing non-invasive diagnostic tools.

Regulatory considerations for 2-formamido-2-(oxetan-3-yl)acetic acid are shaped by its potential applications in pharmaceutical development. The compound's low toxicity profile, established through in vitro and in vivo studies, supports its use in preclinical trials. However, its chemical stability under various storage conditions remains a focus for industrial manufacturers aiming to meet Good Manufacturing Practice (GMP) standards.

Emerging trends in personalized medicine have also highlighted the importance of 2-formamido-2-(oxetan-3-yl)acetic acid. A 2024 review in Pharmaceutical Research discussed its role in drug combination therapies, where its ability to modulate multiple biological pathways could enhance treatment efficacy. The formamido group's adaptability to different functional groups makes it a versatile platform for creating multitarget drugs, a key strategy in modern pharmacology.

As research into 2-formamido-2-(oxetan-3-yl)acetic acid progresses, its applications are expected to expand into novel therapeutic areas. The oxetan-3-yl ring's unique properties, combined with the formamido group's functional versatility, position this compound as a critical building block in the development of next-generation therapeutics. Continued innovation in synthetic methods and biological applications will further solidify its role in the pharmaceutical and biomedical industries.

Ultimately, 2-formamido-2-(oxetan-3-yl)acetic acid represents a paradigm shift in the design of complex molecules for therapeutic use. Its structural attributes and functional adaptability make it an indispensable tool for researchers aiming to address unmet medical needs. As scientific advancements continue to uncover new possibilities, this compound will remain at the forefront of innovative drug development.